Cas no 1935073-59-8 (1-cyclopropyl-3-ethylcyclohexane-1-carbaldehyde)

• Product Name: 1-cyclopropyl-3-ethylcyclohexane-1-carbaldehyde
• CAS No: 1935073-59-8
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 6273483
• PubChem ID: 130663617
• Update Time: 2025-08-03

1-cyclopropyl-3-ethylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-ethylcyclohexane-1-carbaldehyde
• EN300-1622796
• 1935073-59-8

• Inchi： 1S/C12H20O/c1-2-10-4-3-7-12(8-10,9-13)11-5-6-11/h9-11H,2-8H2,1H3
• InChI Key： RIDDUYMCOJEZGO-UHFFFAOYSA-N
• SMILES： O=CC1(CCCC(CC)C1)C1CC1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on 1-cyclopropyl-3-ethylcyclohexane-1-carbaldehyde

1-Cyclopropyl-3-Ethylcyclohexane-1-Carbaldehyde: A Comprehensive Overview

1-Cyclopropyl-3-Ethylcyclohexane-1-Carbaldehyde, also known by its CAS number 1935073-59-8, is a complex organic compound with a unique structure that combines a cyclohexane ring, a cyclopropyl group, an ethyl substituent, and an aldehyde functional group. This compound has garnered attention in the fields of organic chemistry and materials science due to its potential applications in drug design, fragrance synthesis, and advanced materials. In this article, we will delve into the structural characteristics, chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 1-Cyclopropyl-3-Ethylcyclohexane-1-Carbaldehyde is defined by its cyclohexane ring system, which serves as the central framework. The cyclopropyl group attached at the 1-position introduces strain into the molecule due to the inherent angle strain of the cyclopropane ring. This strain can influence the compound's reactivity and stability. Additionally, the ethyl group at the 3-position adds bulk to the molecule, potentially affecting its solubility and interaction with other molecules. The aldehyde group at the 1-position is highly reactive and plays a crucial role in determining the compound's chemical behavior.

Recent studies have explored the synthesis of 1-Cyclopropyl-3-Ethylcyclohexane-1-Carbaldehyde using various methodologies. One approach involves the alkylation of cyclohexanecarbaldehyde with a cyclopropylethyl group under specific reaction conditions. This method has been optimized to achieve high yields and purity. Another route utilizes organocatalytic processes, which are environmentally friendly and efficient for constructing complex molecules. These advancements in synthetic chemistry have made it easier to produce this compound on a larger scale for research and industrial applications.

The chemical properties of 1-Cyclopropyl-3-Ethylcyclohexane-1-Carbaldehyde are heavily influenced by its functional groups. The aldehyde group makes it highly reactive towards nucleophilic addition reactions, such as those involving Grignard reagents or organometallic compounds. The cyclopropyl group introduces unique electronic effects that can modulate these reactions, leading to novel products. Furthermore, the compound exhibits moderate solubility in organic solvents and is relatively stable under ambient conditions, though it may degrade upon prolonged exposure to light or heat.

In terms of applications, 1-Cyclopropyl-3-Ethylcyclohexane-1-Carbaldehyde has shown promise in several areas. In drug design, its complex structure provides opportunities for creating bioactive molecules with specific pharmacological properties. Researchers have explored its potential as a precursor for synthesizing antibiotics and anti-inflammatory agents. Additionally, its aromatic character and reactivity make it a valuable component in fragrance formulations, where it contributes to unique olfactory profiles.

The latest research on this compound has focused on its role in advanced materials science. By incorporating 1-Cyclopropyl-3-Ethylcyclohexane-1-Carbaldehyde into polymer systems, scientists have developed materials with enhanced mechanical properties and thermal stability. These materials hold potential for use in aerospace applications due to their lightweight yet durable nature.

In conclusion, 1-Cyclopropyl-3-Ethylcyclohexane-1-Carbaldehyde, CAS number 1935073-59-8, is a versatile organic compound with a rich structural complexity that lends itself to diverse applications across multiple disciplines. Its synthesis methods have been refined through cutting-edge research, while its chemical properties continue to inspire innovative uses in drug development and materials science. As ongoing studies uncover new aspects of this compound's behavior and utility, it remains at the forefront of modern chemical research.